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Compound of Interest

Compound Name: N-(2-bromophenyl)formamide

Cat. No.: B160853 Get Quote

This guide provides a comprehensive overview of 2'-bromoformanilide, a versatile chemical

intermediate. Tailored for researchers, scientists, and professionals in drug development, this

document delves into the compound's historical context, synthesis, chemical and physical

properties, and its emerging applications in organic and medicinal chemistry.

Introduction and Historical Context
While a specific, documented discovery of 2'-bromoformanilide is not readily found in seminal

literature, its existence is a logical extension of the well-established chemistry of formanilides.

Formanilides, amides derived from anilines, have been known since the 19th century. The

classical synthesis involves the reaction of an aniline with formic acid at elevated temperatures.

Given the availability of 2-bromoaniline as a starting material, it is highly probable that 2'-

bromoformanilide was first synthesized via this straightforward formylation reaction. The

importance of halogenated organic compounds as synthetic intermediates has long been

recognized, making compounds like 2'-bromoformanilide valuable building blocks in the

synthesis of more complex molecules.[1][2]

Synthesis and Characterization
The primary and most direct route to 2'-bromoformanilide is the N-formylation of 2-

bromoaniline. This reaction can be achieved through several methods, with the use of formic

acid being the most common and economical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b160853?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Formanilide
https://nl.wikipedia.org/wiki/Formanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis via Formic Acid
The reaction between 2-bromoaniline and formic acid proceeds via a nucleophilic acyl

substitution mechanism. The lone pair of electrons on the nitrogen atom of the aniline attacks

the carbonyl carbon of formic acid, followed by the elimination of a water molecule to form the

amide bond.

Reaction Scheme:
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A general reaction scheme for the synthesis of 2'-bromoformanilide.

Experimental Protocol:[3][4][5]

A detailed, step-by-step methodology for the synthesis of 2'-bromoformanilide is as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine 2-bromoaniline (1 equivalent) and toluene.

Addition of Formic Acid: To this mixture, add a slight excess of 85-90% formic acid (1.2-2.0

equivalents).

Azeotropic Water Removal: Heat the reaction mixture to reflux. The water generated during

the reaction will be removed azeotropically with toluene and collected in the Dean-Stark trap.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (2-bromoaniline) is consumed. This typically takes 4-9 hours.
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[3]

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent

can be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or ether/petroleum ether, to yield 2'-bromoformanilide as a

solid.

Causality Behind Experimental Choices:

Toluene and Dean-Stark Trap: The use of toluene as a solvent allows for the azeotropic

removal of water. This is crucial as the formylation reaction is a reversible equilibrium. By

removing water, the equilibrium is shifted towards the product side, thus increasing the yield.

[4]

Excess Formic Acid: A slight excess of formic acid is used to ensure the complete conversion

of the 2-bromoaniline.

Recrystallization: This purification technique is effective for obtaining high-purity crystalline

solids by separating the desired compound from impurities.

Characterization and Properties
2'-Bromoformanilide is a white to off-white crystalline solid. Its identity and purity can be

confirmed using various analytical techniques.

Physicochemical Properties:
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Property Value Source

Molecular Formula C₇H₆BrNO [6]

Molecular Weight 200.03 g/mol [6]

Melting Point 88-92 °C [6]

Appearance
White to off-white crystalline

solid

Solubility
Soluble in organic solvents like

ethanol, ether, and hot water.

Spectral Data:

¹H NMR and ¹³C NMR: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool

for structural elucidation. The NMR spectra of 2'-bromoformanilide would show characteristic

peaks for the aromatic protons, the formyl proton, and the aromatic carbons.[7]

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the N-H stretching, C=O stretching of the amide group, and C-Br stretching.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound, with the characteristic isotopic pattern of bromine being observable.

Applications in Organic Synthesis and Medicinal
Chemistry
2'-Bromoformanilide is a valuable intermediate in the synthesis of a variety of more complex

molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the

bromine atom and the formamide group provides two reactive handles for further chemical

transformations.

Precursor for Heterocyclic Synthesis
The N-(2-bromophenyl) moiety is a key structural feature in several biologically active

heterocyclic compounds. 2'-Bromoformanilide can serve as a starting material for the synthesis
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of quinolines, benzodiazepines, and other fused heterocyclic systems. The bromine atom can

participate in various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to

introduce new carbon-carbon or carbon-heteroatom bonds.

Illustrative Workflow for Heterocycle Synthesis:

2'-Bromoformanilide
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A generalized workflow for the use of 2'-bromoformanilide in heterocyclic synthesis.

Role in Medicinal Chemistry
Halogenated aromatic compounds are prevalent in many pharmaceutical drugs. The bromine

atom in 2'-bromoformanilide can act as a lipophilic group, potentially improving the compound's

ability to cross cell membranes. It also provides a site for metabolic transformations or for

forming specific interactions with biological targets.
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While direct therapeutic applications of 2'-bromoformanilide itself are not reported, its structural

motif is found in compounds with diverse pharmacological activities. For instance, derivatives of

N-(bromophenyl) amides and acetamides have been investigated for their potential as

antidiabetic and antimicrobial agents.[8][9] Furthermore, the N-(2-bromophenyl) group is a

component of AT-1001, a potent α3β4 nicotinic antagonist that has been studied for its potential

to interrupt addiction cycles.[10] This highlights the potential of 2'-bromoformanilide as a key

building block in the discovery of new therapeutic agents.

Safety and Handling
2'-Bromoformanilide is classified as harmful if swallowed and may cause an allergic skin

reaction.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood.

Conclusion
2'-Bromoformanilide, while not a compound of household recognition, holds significant

importance as a versatile chemical intermediate. Its straightforward synthesis from readily

available starting materials, combined with the synthetic handles offered by its bromine and

formamide functionalities, makes it a valuable tool for organic and medicinal chemists. As the

demand for novel pharmaceuticals and functional materials continues to grow, the utility of

such well-defined building blocks is poised to increase, ensuring that 2'-bromoformanilide will

continue to play a role in the advancement of chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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